Cas no 130669-76-0 (1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)-)

1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)- structure
130669-76-0 structure
Product name:1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)-
CAS No:130669-76-0
MF:C9H14O4
MW:186.20506
CID:102535
PubChem ID:24872555

1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)-
    • (3aS,4R,5R,7aR)-2,2-dimethyl-3a,4,5,7a-tetrahydro-1,3-benzodioxole-4,5-diol
    • [3aS-(3aα,4α,5α,7aα)]-3a,4,5,7a-Tetrahydro-2,2-dimethyl-1,3-benzodioxole-4,5-diol
    • (1R,2R,3S,4R)-1,2-dihydroxy-3,4-di-O-isopropylidenecyclohex-5-ene
    • (3aS,4R,5R,7aR)-2,2-dimethyl-3a,4,5,7a-tetrahydrobenzo[d][1,3]dioxole-4,5-diol
    • [3aS-(3aalpha,4alpha,5alpha,7aalpha)]-3a,4,5,7a-Tetrahydro-2,2-dimethyl-1,3-benzodioxole-4,5-diol
    • A,4
    • A,5
    • A,7a
    • (3AS)-3A 4 5 7A-TETRAHYDRO-2 2-DIMETHYL&
    • (3as)-3A,4,5,7A-tetrahydro-2,2-dimethyl-1,3-benzo
    • [3AS-(3AA,4A,5A,7AA)]-3A,4,5,7A-TETRAHYDRO-2,2-DIMETHYL-1,3-BENZODIOXOLE-4,5-DIOL
    • 130669-76-0
    • (3AS)-3A,4,5,7A-TETRAHYDRO-2,2-DIMETHYL-
    • [3aS-(3aalpha,4alpha,5alpha,7aalpha)]-3a,4,5,7a-Tetrahydro-2,2-dimethyl-1,3-benzodioxole-4,5-diol, 98%
    • AKOS015888861
    • [3aS-(3a alpha ,4 alpha ,5 alpha ,7a alpha )]-3a,4,5,7a-Tetrahydro-2,2-dimethyl-1,3-benzodioxole-4,5-diol
    • (3aS,4R,5R,7aR)-2,2-Dimethyl-3a,4,5,7a-tetrahydro-2H-1,3-benzodioxole-4,5-diol
    • DTXSID80443370
    • J-005848
    • MDL: MFCD01863541
    • Inchi: InChI=1S/C9H14O4/c1-9(2)12-6-4-3-5(10)7(11)8(6)13-9/h3-8,10-11H,1-2H3/t5-,6-,7-,8-/m1/s1
    • InChI Key: VCIXQRISGLSULF-WCTZXXKLSA-N
    • SMILES: O[C@@H]1C=C[C@H]2OC(O[C@H]2[C@@H]1O)(C)C

Computed Properties

  • Exact Mass: 186.08900
  • Monoisotopic Mass: 186.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 58.9Ų
  • Surface Charge: 0

Experimental Properties

  • Density: 1.254
  • Melting Point: 68-71 °C (lit.)
  • Boiling Point: 313.5°Cat760mmHg
  • Flash Point: 143.4°C
  • Refractive Index: 1.527
  • PSA: 58.92000
  • LogP: -0.20190
  • Optical Activity: [α]20/D −158°, c = 1 in chloroform

1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-226341-500mg
[3aS-(3aα,4α,5α,7aα)]-3a,4,5,7a-Tetrahydro-2,2-dimethyl-1,3-benzodioxole-4,5-diol,
130669-76-0
500mg
¥2407.00 2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1942179-500mg
(3As,4r,5r,7ar)-2,2-dimethyl-3a,4,5,7a-tetrahydrobenzo[d][1,3]dioxole-4,5-diol
130669-76-0 97%
500mg
¥4188.00 2024-08-09
SHENG KE LU SI SHENG WU JI SHU
sc-226341-500 mg
[3aS-(3aα,4α,5α,7aα)]-3a,4,5,7a-Tetrahydro-2,2-dimethyl-1,3-benzodioxole-4,5-diol,
130669-76-0
500MG
¥2,407.00 2023-07-11

1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)- Production Method

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